Cas no 2228714-49-4 (tert-butyl N-{3-1-(aminomethyl)cyclohexyl-4-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-1-(aminomethyl)cyclohexyl-4-hydroxyphenyl}carbamate
• CAS No: 2228714-49-4
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 5967181
• PubChem ID: 165622803
• Update Time: 2025-11-06

tert-butyl N-{3-1-(aminomethyl)cyclohexyl-4-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-1-(aminomethyl)cyclohexyl-4-hydroxyphenyl}carbamate
• EN300-1871245
• 2228714-49-4
• tert-butyl N-{3-[1-(aminomethyl)cyclohexyl]-4-hydroxyphenyl}carbamate

• Inchi： 1S/C18H28N2O3/c1-17(2,3)23-16(22)20-13-7-8-15(21)14(11-13)18(12-19)9-5-4-6-10-18/h7-8,11,21H,4-6,9-10,12,19H2,1-3H3,(H,20,22)
• InChI Key： ZNIQCOQAUXLEPT-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C1(CN)CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{3-1-(aminomethyl)cyclohexyl-4-hydroxyphenyl}carbamate

tert-butyl N-{3-[1-(aminomethyl)cyclohexyl]-4-hydroxyphenyl}carbamate (CAS No. 2228714-49-4): A Comprehensive Overview of Its Properties and Applications

The compound tert-butyl N-{3-[1-(aminomethyl)cyclohexyl]-4-hydroxyphenyl}carbamate (CAS No. 2228714-49-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a cyclohexyl ring, a hydroxyphenyl group, and a tert-butyl carbamate moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this molecule due to its potential applications in drug discovery and development.

One of the key reasons for the growing interest in tert-butyl N-{3-[1-(aminomethyl)cyclohexyl]-4-hydroxyphenyl}carbamate is its role as a building block for small-molecule therapeutics. In recent years, the demand for novel drug candidates targeting central nervous system (CNS) disorders, inflammatory diseases, and metabolic conditions has surged. This compound's structural versatility allows it to be incorporated into libraries of molecules screened for such applications. Its aminomethyl and hydroxyphenyl functionalities are particularly noteworthy, as they can interact with biological targets through hydrogen bonding and hydrophobic interactions.

From a synthetic chemistry perspective, CAS No. 2228714-49-4 is often discussed in the context of peptide mimetics and prodrug design. The tert-butyl carbamate (Boc) group is a widely used protecting group in organic synthesis, and its presence in this compound facilitates selective deprotection strategies. This feature is crucial for researchers working on multi-step syntheses or combinatorial chemistry approaches. Additionally, the compound's stability under various conditions makes it a reliable choice for laboratory-scale and industrial-scale applications.

The pharmaceutical industry's shift toward personalized medicine and targeted therapies has further highlighted the importance of compounds like tert-butyl N-{3-[1-(aminomethyl)cyclohexyl]-4-hydroxyphenyl}carbamate. With the rise of AI-driven drug discovery platforms, there is a growing need for high-quality chemical intermediates that can be used to generate diverse molecular scaffolds. This compound fits well into this paradigm, as its structure can be modified to explore structure-activity relationships (SAR) in drug candidate optimization.

Another area where this compound shows promise is in the development of bioconjugates and imaging agents. The hydroxyphenyl group can be functionalized to attach fluorescent tags or other reporter molecules, enabling its use in diagnostic applications. This aligns with the current trend in biomedical research, where there is a strong focus on theranostics—the integration of therapy and diagnostics into a single agent.

Environmental and regulatory considerations also play a role in the popularity of CAS No. 2228714-49-4. Unlike many other synthetic intermediates, this compound is not classified as a hazardous material, making it easier to handle and transport. This aspect is particularly important for companies adhering to green chemistry principles and sustainable manufacturing practices. Its compatibility with benign solvents and catalytic processes further enhances its appeal.

In summary, tert-butyl N-{3-[1-(aminomethyl)cyclohexyl]-4-hydroxyphenyl}carbamate (CAS No. 2228714-49-4) is a multifaceted compound with broad applicability in modern chemical and pharmaceutical research. Its structural features, synthetic utility, and compatibility with cutting-edge technologies like AI-driven drug discovery and theranostics make it a valuable asset for scientists and manufacturers alike. As the demand for innovative therapeutic solutions continues to grow, this compound is poised to play an increasingly important role in the advancement of precision medicine and biomedical innovation.